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3-Nitro-2-butanol respiratory irritation protection

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Nitro-2-butanol

CAS No.: 6270-16-2

Cat. No.: S1532745

Hazards and Safe Handling of 3-Nitro-2-Butanol

The table below summarizes the key hazard and safety information for this substance.

Aspect Description

Identified Hazards Causes skin irritation, causes serious eye irritation, may cause respiratory
irritation [1].

GHS Signal Word Warning [1]
Target Organs Respiratory system [2]

Safe Storage Keep container tightly closed in a dry, cool, and well-ventilated place. Keep away
from heat and ignition sources [1].

Incompatible Strong oxidizing agents, strong bases, acid chlories, acid anhydrides [1].
Materials

Frequently Asked Questions (FAQs)

What specific personal protective equipment (PPE) is required when handling 3-Nitro-2-butanol?
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To minimize exposure, especially to vapors that may cause respiratory irritation, the following PPE is

recommended [1]:

e EyelFace Protection: Safety glasses with side-shields or a face shield. Equipment should conform to
approved standards (e.g., EN166) [1].

¢ Skin Protection: Wear impervious gloves and impervious clothing. Gloves should be inspected prior
to use and properly removed and disposed of to avoid skin contact [1].

e Respiratory Protection: Based on a risk assessment, if ventilation is insufficient and exposure limits
are exceeded, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges [1] [2]. A full-face supplied air respirator is required if the respirator is the
sole means of protection [1].

What should I do in case of accidental exposure?

Take these first aid measures and seek immediate medical attention [1]:

¢ Inhalation: Move the person to fresh air. If they are not breathing, provide artificial respiration and
consult a physician.

¢ Skin Contact: Wash immediately with plenty of soap and water. Consult a physician.

e Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water and get immediate medical help.

What are the key steps for managing a spill of this chemical?

Follow this procedural workflow for spill response [1]:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/msds/3-nitro-2-butanol.htm
https://www.chemicalbook.com/msds/3-nitro-2-butanol.htm
https://www.chemicalbook.com/msds/3-nitro-2-butanol.htm
https://www.chemicalbook.com/msds/3-nitro-2-butanol.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/146641
https://www.chemicalbook.com/msds/3-nitro-2-butanol.htm
https://www.chemicalbook.com/msds/3-nitro-2-butanol.htm
https://www.chemicalbook.com/msds/3-nitro-2-butanol.htm
https://www.smolecule.com/products/s1532745?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Spill Occurs Personal Precautions
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¢ Personal Precautions: Wear appropriate PPE. Evacuate unnecessary personnel and remove all
sources of ignition. Be aware that vapors can accumulate in low areas and form explosive
concentrations [1].

e Environmental Precautions: Prevent the product from entering drains [1].

e Containment & Cleaning: Contain the spill and then collect it using a non-combustible absorbent
material (e.g., sand, vermiculite). Place the collected material in a container for disposal according to
local and national regulations [1].

What fire-fighting measures are specific to 3-Nitro-2-butanol?

The compound has a flash point of 91 °C (closed cup) and is classified as a combustible liquid [1] [2].

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide [1].

¢ Unsuitable Extinguishing Media: Do NOT use a water jet, as this may be ineffective or spread the
fire [1].

e Special Hazards: Combustion produces hazardous decomposition products, including carbon
oxides and nitrogen oxides (NOx) [1].

¢ Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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